Cas no 55429-46-4 (dimethyl tetratriacontanedioate)
55429-46-4 structure
Product Name:dimethyl tetratriacontanedioate
CAS No:55429-46-4
MF:C36H70O4
MW:566.93861246109
CID:943909
PubChem ID:320845
Update Time:2025-04-19
dimethyl tetratriacontanedioate Chemical and Physical Properties
Names and Identifiers
-
- dimethyl tetratriacontanedioate
- Tetratriacontanedioic acid dimethyl ester
- NSC-269961
- Tetratriacontanedioic acid, dimethyl ester
- JSEQZCNWUQARSR-UHFFFAOYSA-N
- Dimethyl tetratriacontanedioate #
- 55429-46-4
- AKOS024353505
- NSC269961
- DTXSID10313395
-
- Inchi: 1S/C36H70O4/c1-39-35(37)33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36(38)40-2/h3-34H2,1-2H3
- InChI Key: JSEQZCNWUQARSR-UHFFFAOYSA-N
- SMILES: O(C)C(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC(=O)OC)=O
Computed Properties
- Exact Mass: 566.5277
- Monoisotopic Mass: 566.52741071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 40
- Rotatable Bond Count: 35
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 16
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
dimethyl tetratriacontanedioate Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
55429-46-4 (dimethyl tetratriacontanedioate) Related Products
- 110-38-3(Ethyl decanoate)
- 110-40-7(Diethyl decanedioate)
- 106-65-0(Dimethyl succinate)
- 106-79-6(Dimethyl sebacate)
- 106-32-1(Ethyl n-Caprylate)
- 106-02-5(ω-Pentadecalactone)
- 110-42-9(Methyl decanoate)
- 106-30-9(Ethyl Heptanoate(Heptanoic Acid Ethyl Ester))
- 106-33-2(Ethyl Laurate(Ethyl Dodecanoate))
- 109-43-3(dibutyl sebacate)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk